5-(Chloromethyl)-1,3-dimethyl-1H-pyrazole hydrochloride
Overview
Description
5-(Chloromethyl)-1,3-dimethyl-1H-pyrazole hydrochloride (CMPDH) is a synthetic compound that has been widely used in scientific research for a variety of purposes. CMPDH has been used to study the mechanism of action of various drugs, as well as to investigate the biochemical and physiological effects of various compounds.
Scientific Research Applications
Corrosion Inhibition
Pyrazole derivatives, including those related to 5-(Chloromethyl)-1,3-dimethyl-1H-pyrazole hydrochloride, have been studied for their effectiveness in inhibiting corrosion. For instance, a study demonstrated that certain pyrazole compounds exhibit significant anticorrosion activity for steel in hydrochloric acid solutions, with inhibition efficiencies reaching up to 96% (Ouali et al., 2013).
Synthesis and Applications in Organic Chemistry
Pyrazole derivatives are used in the synthesis of various organic compounds. For example, a method involving ultrasound irradiation was developed for synthesizing 5-arylisoxazole and 5-aryl-1H-pyrazole derivatives, showcasing the versatility of pyrazoles in organic synthesis (Huang et al., 2014).
Structural and Spectral Studies
The molecular structure and spectroscopic properties of pyrazole derivatives are a significant area of study. For example, research on trichloromethylated 4,5-dihydro-1H-pyrazoles explored their molecular structure through NMR spectroscopy, X-ray diffraction, and semiempirical MO calculations, contributing to the understanding of their chemical properties (Bonacorso et al., 1999).
Catalysis and Chemical Reactions
Pyrazole compounds have been utilized in various catalytic processes. For instance, copper(II) complexes involving pyrazole derivatives have been developed for the selective oxidation of alcohols, demonstrating the catalytic potential of these compounds in green chemistry applications (Maurya & Haldar, 2020).
Photophysical and Photochemical Properties
The study of photophysical and photochemical properties of pyrazole derivatives is also noteworthy. Research involving chloro(4-methylpent-3-en-1-ynyl)carbene, derived from a pyrazole precursor, provided insights into its structure, photochemical transformations, and reactivity, illustrating the importance of pyrazoles in photochemistry (Gvozdev et al., 2021).
Properties
IUPAC Name |
5-(chloromethyl)-1,3-dimethylpyrazole;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9ClN2.ClH/c1-5-3-6(4-7)9(2)8-5;/h3H,4H2,1-2H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SIEWYSZIAAUPPW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C(=C1)CCl)C.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H10Cl2N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
181.06 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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